N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[(4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H15N3O3S/c1-9-7-13(20)18-15(16-9)22-8-14(21)17-12-5-3-11(4-6-12)10(2)19/h3-7H,8H2,1-2H3,(H,17,21)(H,16,18,20)
• InChI Key: GCSAWFKSSOEFFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)SCC(=O)NC2=CC=C(C=C2)C(=O)C
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol

Description

N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide, also known as AMT-101, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. In

Mechanism of Action

N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide works by inhibiting the activity of a specific enzyme called histone deacetylase (HDAC). HDACs are involved in regulating gene expression, and their dysregulation has been linked to various diseases, including cancer and neurological disorders. By inhibiting HDAC activity, N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide can modulate gene expression and promote cell death in cancer cells, reduce inflammation, and improve cognitive function.
Biochemical and Physiological Effects:
N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide has been shown to have various biochemical and physiological effects in animal models and cell culture studies. These effects include inhibition of cancer cell growth, induction of apoptosis, reduction of inflammation, and improvement of cognitive function. However, further studies are needed to fully understand the mechanisms behind these effects and determine their clinical significance.

Advantages and Limitations for Lab Experiments

N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide has several advantages for lab experiments, including its synthetic availability, specificity for HDAC inhibition, and potential therapeutic applications. However, there are also limitations to consider, including its potential toxicity and lack of clinical data.

Future Directions

There are several future directions for further research on N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide. These include investigating its potential as a combination therapy with other cancer treatments, studying its effects on other diseases beyond cancer, exploring its pharmacokinetics and toxicity in animal models, and developing more potent and specific HDAC inhibitors based on the structure of N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide.
In conclusion, N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide is a synthetic compound that has shown promising potential in various areas of scientific research. Its ability to inhibit HDAC activity and modulate gene expression makes it a promising candidate for cancer treatment, inflammation, and neurological disorders. Further research is needed to fully understand its mechanisms of action, clinical significance, and potential as a therapeutic agent.

Synthesis Methods

N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide is synthesized through a multistep process starting with 4-acetylphenol and 4-hydroxy-6-methyl-2-pyrimidinethiol. The two compounds are reacted together with acetic anhydride and a catalyst to form the final product, N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide.

Scientific Research Applications

N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide has been studied for its potential therapeutic applications in various areas of medicine, including cancer treatment, inflammation, and neurological disorders. In cancer research, N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In inflammation research, N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide has been shown to reduce inflammation in animal models. In neurological disorder research, N-(4-acetylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide has been shown to improve cognitive function and reduce neuroinflammation.